Cas no 899948-08-4 (7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899948-08-4
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 5488734
• Update Time: 2025-07-17

7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 7-(1,1-dimethylethyl)-1-methyl-3-(2-methylpropyl)-
• 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C16H22N4O3/c1-9(2)7-20-13(21)11-12(18(6)15(20)22)17-14-19(11)8-10(23-14)16(3,4)5/h8-9H,7H2,1-6H3
• InChI Key： GBOWRVKBNXXSLQ-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)OC1=NC1=C2C(=O)N(CC(C)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Comprehensive Analysis of 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS No. 899948-08-4)

The compound 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS No. 899948-08-4) is a structurally unique heterocyclic molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate molecular architecture, which combines a purine core with an oxazole ring system. This hybrid structure is particularly noteworthy due to its potential applications in modulating biological pathways, making it a subject of ongoing research in pharmaceutical development.

One of the most intriguing aspects of 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is its potential role in targeting enzymes involved in cellular signaling. Recent studies have explored its interactions with kinases and phosphodiesterases, which are critical in conditions such as inflammation and metabolic disorders. The tert-butyl and 2-methylpropyl substituents are believed to enhance the compound's lipophilicity, potentially improving its membrane permeability and bioavailability—a key consideration in modern drug design.

In the context of current research trends, CAS No. 899948-08-4 aligns with the growing demand for small-molecule modulators of protein-protein interactions (PPIs). PPIs have long been considered "undruggable," but compounds like this oxazolopurine derivative offer new avenues for intervention. Researchers are particularly interested in its ability to selectively bind to allosteric sites, a feature that could reduce off-target effects compared to traditional active-site inhibitors. This property is highly relevant to precision medicine, a hot topic in both academic and industry circles.

The synthetic accessibility of 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione has also been a focus of recent investigations. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize its production. These advancements address the pharmaceutical industry's need for scalable and cost-effective synthetic routes, particularly for complex heterocycles. The compound's stability under various pH conditions makes it an attractive candidate for formulation development, another area of intense research interest.

From a structural perspective, the presence of both hydrogen bond donors and acceptors in CAS No. 899948-08-4 suggests potential for forming multiple interactions with biological targets. Computational modeling studies have predicted favorable binding energies with several disease-relevant proteins, sparking interest in its application across multiple therapeutic areas. The 1,3-oxazolo[3,2-g]purine-2,4-dione scaffold is particularly intriguing to medicinal chemists due to its resemblance to naturally occurring purine derivatives while offering enhanced synthetic versatility.

Environmental and safety considerations of 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione have been evaluated in preliminary studies, with results suggesting favorable biodegradation profiles compared to many synthetic heterocycles. This aspect is increasingly important as the pharmaceutical industry moves toward greener chemistry practices. The compound's photostability has also been investigated, given the growing emphasis on developing light-stable active pharmaceutical ingredients (APIs) for improved product shelf life.

In the realm of intellectual property, several patents have emerged covering derivatives of the 1,3-oxazolo[3,2-g]purine-2,4-dione core structure, indicating commercial interest in this chemical space. The specific substitution pattern present in CAS No. 899948-08-4 appears to offer unique advantages in terms of potency and selectivity, making it a valuable lead compound for further optimization. This aligns with current pharmaceutical industry trends favoring novel scaffolds over "me-too" compounds.

Analytical characterization of 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione has benefited from advances in spectroscopic techniques. High-resolution mass spectrometry and multidimensional NMR have provided detailed structural confirmation, while X-ray crystallography has revealed interesting conformational features of the molecule in the solid state. These characterization efforts are crucial for quality control in pharmaceutical development and satisfy regulatory requirements for compound identification.

The future research directions for CAS No. 899948-08-4 are likely to focus on structure-activity relationship (SAR) studies to optimize its pharmacological profile. Particular attention may be given to modifying the tert-butyl and 2-methylpropyl groups to fine-tune properties such as solubility and metabolic stability. Such investigations would contribute to the growing body of knowledge about structure-based drug design, a field that continues to evolve with advances in computational chemistry and structural biology.

In conclusion, 7-tert-butyl-1-methyl-3-(2-methylpropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione represents an exciting example of modern heterocyclic chemistry with significant potential in drug discovery. Its unique structural features, combined with promising preliminary biological data, position it as a compound worthy of further investigation. As research into novel therapeutic targets continues to expand, compounds like this may provide important tools for addressing unmet medical needs through innovative mechanisms of action.